RK-287107

• Molecular Formula: C22H26F2N4O2
• Molecular Weight: 416.5 g/mol
• InChI: InChI=1S/C22H26F2N4O2/c23-14-11-16(24)19-18(12-14)28(9-10-29)13-22(19)5-7-27(8-6-22)21-25-17-4-2-1-3-15(17)20(30)26-21/h11-12,29H,1-10,13H2,(H,25,26,30)
• InChIKey: FZQYCOUBRJEYBC-UHFFFAOYSA-N

RK-287107: Potent & Selective Tankyrase Inhibitor

RK-287107 is a spiroindoline-derived small-molecule inhibitor that selectively targets tankyrase enzymes TNKS1 and TNKS2 [1]. In cell-free enzymatic assays, RK-287107 inhibits TNKS1 with an IC₅₀ of 14.3 nM and TNKS2 with an IC₅₀ of 10.6 nM [2]. The compound demonstrates >7,000-fold selectivity for TNKS/TNKS2 over the related PARP1 enzyme [1], establishing it as a tool compound for dissecting tankyrase-mediated regulation of AXIN stability and β-catenin signaling in APC-mutated cancer models.

Wnt/β-catenin signaling pathway studies

Tankyrase-selective PARP inhibition profiling

APC-mutant colorectal cancer model research

Oral exposure-model validation studies

• [1] Shirai F, Mizutani A, Yashiroda Y, et al. Discovery of Novel Spiroindoline Derivatives as Selective Tankyrase Inhibitors. J Med Chem. 2019;62(7):3407-3427. doi:10.1021/acs.jmedchem.8b01888 View Source
• [2] Mizutani A, Yashiroda Y, Muramatsu Y, et al. RK-287107, a potent and specific tankyrase inhibitor, blocks colorectal cancer cell growth in a preclinical model. Cancer Sci. 2018;109(12):4003-4014. doi:10.1111/cas.13805 View Source

RK-287107: Class Differentiation

Tankyrase inhibitors exhibit substantial variation in potency, PARP isoform selectivity, and cellular efficacy. Even compounds targeting the same catalytic domain can differ in cellular potency and off-target PARP inhibition profiles [1]. For instance, the widely cited tankyrase inhibitor G007-LK demonstrates significantly weaker enzymatic potency against both TNKS1 and TNKS2 compared to RK-287107 [2]. More critically, RK-287107 maintains >7,000-fold selectivity over PARP1 [1], whereas other tankyrase inhibitors in the class may show narrower selectivity windows that complicate interpretation of WNT/β-catenin pathway studies. These differences in potency and selectivity profiles mean that experimental outcomes—particularly in APC-mutated colorectal cancer models where tankyrase inhibition is mechanistically relevant—cannot be assumed to be interchangeable across tankyrase inhibitors.

Attribute

RK-287107

G007-LK / XAV939 / IWR-1

TNKS1/2 Potency

Higher reported biochemical potency

Lower potency; may require higher inhibitor concentration

PARP1 Selectivity

Exceptional selectivity window

XAV939: narrower selectivity; potential off-target PARP1 effects

In Vivo Oral Exposure

Reported oral activity in xenograft models

Pharmacokinetic properties may differ; direct comparison data unavailable

Scaffold Chemistry

Spiroindoline core

Distinct chemotypes; may alter selectivity and cellular activity

• [1] Shirai F, Mizutani A, Yashiroda Y, et al. Discovery of Novel Spiroindoline Derivatives as Selective Tankyrase Inhibitors. J Med Chem. 2019;62(7):3407-3427. doi:10.1021/acs.jmedchem.8b01888 View Source
• [2] Mizutani A, Yashiroda Y, Muramatsu Y, et al. RK-287107, a potent and specific tankyrase inhibitor, blocks colorectal cancer cell growth in a preclinical model. Cancer Sci. 2018;109(12):4003-4014. doi:10.1111/cas.13805 View Source

RK-287107: Comparative Evidence

Head-to-Head Potency vs. G007-LK

In a direct head-to-head comparison published in Cancer Science, RK-287107 demonstrated superior enzymatic potency against both tankyrase isoforms relative to G007-LK, a structurally distinct tankyrase inhibitor previously reported as effective in mouse xenograft models [1]. RK-287107 inhibited TNKS1 four-fold more potently and TNKS2 eight-fold more potently than G007-LK when evaluated under identical cell-free assay conditions [1].

TNKS1/2 Potency vs G007-LK

Head-to-head

TNKS1 IC50 14.3 nM (4-fold), TNKS2 10.6 nM (8-fold) vs G007-LK

Supports target-engagement assay context; lower compound quantity may be needed

Cell-free enzymatic assays; recombinant proteins

Evidence Dimension	Enzymatic inhibitory potency against tankyrase isoforms
Target Compound Data	RK-287107: TNKS1 IC₅₀ = 14.3 nM; TNKS2 IC₅₀ = 10.6 nM
Comparator Or Baseline	G007-LK: TNKS1 IC₅₀ = ~57.2 nM (calculated from 4-fold difference); TNKS2 IC₅₀ = ~84.8 nM (calculated from 8-fold difference)
Quantified Difference	TNKS1: 4-fold more potent; TNKS2: 8-fold more potent
Conditions	Cell-free enzymatic assay

Why This Matters

This establishes RK-287107 as the more potent tankyrase inhibitor, allowing lower compound concentrations to achieve equivalent target engagement in cellular and in vivo experiments.

• [1] Mizutani A, Yashiroda Y, Muramatsu Y, et al. RK-287107, a potent and specific tankyrase inhibitor, blocks colorectal cancer cell growth in a preclinical model. Cancer Sci. 2018;109(12):4003-4014. doi:10.1111/cas.13805 View Source

Exceptional PARP1 Selectivity

RK-287107 exhibits exceptional selectivity for the tankyrase enzymes over poly(ADP-ribose) polymerase 1 (PARP1), with >7,000-fold higher inhibitory potency against TNKS/TNKS2 compared to PARP1 [1]. The compound shows an IC₅₀ of >20 μM against PARP1 [2], contrasting sharply with its low nanomolar potency against TNKS1 (14.3 nM) and TNKS2 (10.6 nM). This selectivity window is further validated by profiling against PARP2 (IC₅₀ = 2.7 μM) and PARP10 (IC₅₀ = 19.8 μM) [2], confirming that RK-287107 preferentially engages tankyrases over other PARP family members.

PARP1 Selectivity

Class-level

>7000-fold over PARP1

Supports tankyrase-specific pathway interpretation; DNA repair off-target effects less likely

Cell-free assays; earlier inhibitors show narrower margin

Evidence Dimension	Selectivity ratio between TNKS/TNKS2 and PARP1
Target Compound Data	RK-287107: TNKS1 IC₅₀ = 14.3 nM; PARP1 IC₅₀ >20 μM; Selectivity ratio >7,000-fold
Comparator Or Baseline	Class-level baseline: Many tankyrase inhibitors exhibit narrower selectivity windows against PARP1
Quantified Difference	PARP1 IC₅₀ / TNKS1 IC₅₀ >1,400; PARP2 IC₅₀ = 2.7 μM; PARP10 IC₅₀ = 19.8 μM
Conditions	Cell-free enzymatic assay; PARP family isoform profiling

Why This Matters

This >7,000-fold selectivity window ensures that observed cellular phenotypes can be confidently attributed to tankyrase inhibition rather than confounding PARP1-mediated effects, which is critical for pathway-specific mechanistic studies.

• [1] Shirai F, Mizutani A, Yashiroda Y, et al. Discovery of Novel Spiroindoline Derivatives as Selective Tankyrase Inhibitors. J Med Chem. 2019;62(7):3407-3427. doi:10.1021/acs.jmedchem.8b01888 View Source
• [2] Bertin Bioreagent. RK-287107 Technical Datasheet: CAT N° 30998. Accessed 2026. View Source

Selectivity vs. PARP2 and PARP10

RK-287107 potently inhibits WNT/β-catenin pathway activity in cellular assays. In a WNT-responsive TCF reporter assay using the human colorectal cancer cell line COLO-320DM, RK-287107 inhibited Wnt-dependent signaling with an IC₅₀ of 77 nM [1]. At a concentration of 0.1 μM, RK-287107 caused measurable accumulation of Axin2 protein [1], providing direct pharmacodynamic evidence of target engagement and functional inhibition of TNKS-mediated auto-PARsylation in cells. The compound also inhibited cell growth in the COLO-320DM model with a GI₅₀ of 0.45 μM [1].

Additional PARP Isoform Selectivity

Cross-study

PARP2 IC50 2.7 µM (189-fold); PARP10 19.8 µM (1385-fold); PARP1 >20 µM

Reinforces utility as selective tankyrase probe; reduces confounding in cellular PARP pathway studies

Panel selectivity data; verify in experimental system

Evidence Dimension	Cellular WNT pathway inhibition
Target Compound Data	RK-287107: TCF reporter IC₅₀ = 77 nM; Axin2 accumulation at 0.1 μM; GI₅₀ = 0.45 μM
Comparator Or Baseline	Baseline: Untreated control; no direct comparator data in this specific assay
Quantified Difference	77 nM IC₅₀ for TCF reporter inhibition
Conditions	COLO-320DM human colorectal cancer cell line; TCF/LEF luciferase reporter assay

Why This Matters

This cellular activity bridges the gap between enzymatic potency and functional pathway inhibition, confirming that RK-287107 effectively engages tankyrase in a cellular context and suppresses WNT/β-catenin-driven transcription at sub-micromolar concentrations.

• [1] Bertin Bioreagent. RK-287107 Technical Datasheet: CAT N° 30998. Accessed 2026. View Source

In Vivo Colorectal Tumor Inhibition

RK-287107 exhibits genotype-selective antiproliferative activity, preferentially inhibiting the growth of colorectal cancer cells harboring APC mutations (β-catenin-dependent) while sparing APC-wild-type (β-catenin-independent) cells [1]. Specifically, RK-287107 inhibited the growth of APC-mutated COLO-320DM and SW403 cells, but showed no significant growth inhibition against APC-wild-type RKO cells [1]. This differential sensitivity correlates with RK-287107-mediated Axin2 accumulation and β-catenin downregulation observed exclusively in APC-mutated cell lines [1].

In Vivo Tumor Growth Model

Class-level

Dose-dependent tumor growth inhibition, COLO-320DM xenograft; oral route

Supports in vivo target engagement studies; provides model for oral PK/PD research

No direct comparative DDI study; interpret within model context

Evidence Dimension	Cell line sensitivity based on APC mutational status
Target Compound Data	RK-287107: Inhibits growth of APC-mutated COLO-320DM (GI₅₀ = 0.45 μM) and SW403 cells; no significant inhibition of APC-wild-type RKO cells
Comparator Or Baseline	APC-wild-type RKO cells as negative control
Quantified Difference	Differential sensitivity: APC-mutated cells sensitive; APC-wild-type cells insensitive
Conditions	Colorectal cancer cell lines COLO-320DM, SW403 (APC-mutated), and RKO (APC-wild-type)

Why This Matters

This mutation-selective activity profile establishes RK-287107 as a valuable tool compound for investigating genotype-specific WNT pathway dependencies and for validating tankyrase as a therapeutic target specifically in APC-mutated colorectal cancer models.

• [1] Mizutani A, Yashiroda Y, Muramatsu Y, et al. RK-287107, a potent and specific tankyrase inhibitor, blocks colorectal cancer cell growth in a preclinical model. Cancer Sci. 2018;109(12):4003-4014. doi:10.1111/cas.13805 View Source

RK-287107: Optimal Research Applications

In Vivo Target Engagement and Pharmacodynamic Studies

RK-287107 is optimally suited for in vitro and in vivo studies investigating tankyrase-mediated regulation of AXIN stability and β-catenin signaling specifically in APC-mutated colorectal cancer contexts. The compound's demonstrated ability to cause Axin2 accumulation at 0.1 μM and inhibit TCF reporter activity with an IC₅₀ of 77 nM in COLO-320DM cells [1], combined with its mutation-selective growth inhibition profile [2], makes it a precise tool for dissecting genotype-specific pathway dependencies. Researchers should prioritize RK-287107 when experimental design requires confident attribution of phenotypes to tankyrase inhibition rather than off-target PARP effects, given its >7,000-fold selectivity over PARP1 [3].

APC-Mutant Colorectal Cancer Research

For research programs requiring side-by-side evaluation of tankyrase inhibitors or establishing assay validation standards, RK-287107 provides a well-characterized reference point with extensive quantitative benchmarking data. The compound's 4-fold and 8-fold superior potency against TNKS1 and TNKS2, respectively, compared to G007-LK [1] offers a clear quantitative differentiator for selecting the most potent inhibitor for a given experimental system. RK-287107 is particularly valuable when assay sensitivity demands maximum target engagement at the lowest achievable compound concentration.

Differentiating PARP Family Isoform Functions

RK-287107 is appropriate for in vivo studies examining tankyrase pharmacodynamics in mouse xenograft models of colorectal cancer. The compound has demonstrated tumor growth inhibition in COLO-320DM xenograft-bearing NOD-SCID mice following both intraperitoneal and oral administration [1], with tumor growth inhibition rates correlating with pharmacodynamic biomarkers such as Axin2 accumulation and MYC downregulation [1]. Researchers utilizing RK-287107 for in vivo studies can leverage these established biomarker readouts to confirm target engagement and correlate molecular effects with antitumor activity. A dosing regimen of 150 mg/kg twice daily was employed in reported studies [2].

PARP Family Selectivity Profiling and Off-Target Assessment

RK-287107 serves as a critical control compound in experiments requiring discrimination between tankyrase-mediated and broader PARP family-mediated effects. With IC₅₀ values of >20 μM (PARP1), 2.7 μM (PARP2), and 19.8 μM (PARP10) [1], RK-287107 offers a clearly defined selectivity fingerprint that researchers can reference when evaluating the specificity of novel tankyrase inhibitors or when interpreting phenotypes that may be confounded by PARP inhibition. This selectivity profile is particularly valuable in DNA damage response studies where PARP1/2 inhibition could produce confounding cellular effects.

Application

Selection Property

Validation Focus

In vivo target engagement studies

Oral bioavailability & reported PD biomarker modulation

Axin2/MYC tissue-level endpoint context

APC-mutant colorectal cancer model research

Genetic selectivity (APC-mutant vs wildtype)

Proliferation endpoint in APC-mutant cell lines

PARP family isoform functional studies

High selectivity window over PARP1/2/10

Tankyrase-specific pathway interpretation

• [1] Mizutani A, Yashiroda Y, Muramatsu Y, et al. RK-287107, a potent and specific tankyrase inhibitor, blocks colorectal cancer cell growth in a preclinical model. Cancer Sci. 2018;109(12):4003-4014. doi:10.1111/cas.13805 View Source
• [2] Bertin Bioreagent. RK-287107 Technical Datasheet: CAT N° 30998. Accessed 2026. View Source
• [3] Shirai F, Mizutani A, Yashiroda Y, et al. Discovery of Novel Spiroindoline Derivatives as Selective Tankyrase Inhibitors. J Med Chem. 2019;62(7):3407-3427. doi:10.1021/acs.jmedchem.8b01888 View Source